Cas no 898765-14-5 (3-Cyano-3'-morpholinomethyl benzophenone)

• Product Name: 3-Cyano-3'-morpholinomethyl benzophenone
• CAS No: 898765-14-5
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD03841901
• CID: 1946428
• PubChem ID: 24724675
• Update Time: 2025-06-11

3-Cyano-3'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(morpholin-4-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-3'-MORPHOLINOMETHYLBENZOPHENONE
• CTK5G4606
• AG-H-64657
• KB-181909
• DTXSID60643073
• 898765-14-5
• AKOS016020025
• 3-cyano-3'-morpholinomethyl benzophenone
• 3-{3-[(Morpholin-4-yl)methyl]benzoyl}benzonitrile
• MFCD03841901
• 3-Cyano-3'-morpholinomethyl benzophenone

• MDL： MFCD03841901
• Inchi： 1S/C19H18N2O2/c20-13-15-3-1-5-17(11-15)19(22)18-6-2-4-16(12-18)14-21-7-9-23-10-8-21/h1-6,11-12H,7-10,14H2
• InChI Key： IDNMKZQAWMGPTJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C(C3C=CC=C(C#N)C=3)=O)C=2)CC1

Computed Properties

• Exact Mass: 306.13700
• Monoisotopic Mass: 306.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 483.9±45.0 °C at 760 mmHg
• PSA: 53.33000
• LogP: 2.55938

3-Cyano-3'-morpholinomethyl benzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Cyano-3'-morpholinomethyl benzophenone

Comprehensive Analysis of 3-Cyano-3'-morpholinomethyl benzophenone (CAS No. 898765-14-5): Properties, Applications, and Industry Trends

3-Cyano-3'-morpholinomethyl benzophenone (CAS No. 898765-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzophenone derivative features a unique molecular structure combining a cyano group and a morpholinomethyl moiety, making it valuable for diverse applications. With the growing demand for high-performance photoinitiators and pharmaceutical intermediates, this compound has become a subject of intense study among chemists and industrial researchers.

The compound's molecular structure offers exceptional versatility. The presence of both electron-withdrawing (cyano) and electron-donating (morpholine) groups creates interesting electronic properties that researchers are exploring for UV-curable coatings and advanced polymer systems. Recent studies highlight its potential in photopolymerization processes, where it demonstrates superior efficiency compared to traditional photoinitiators. This aligns with current industry trends toward eco-friendly curing technologies and energy-efficient manufacturing processes.

In pharmaceutical applications, 3-Cyano-3'-morpholinomethyl benzophenone serves as a crucial building block for synthesizing more complex molecules. Its structural features make it particularly valuable for developing targeted drug delivery systems and bioactive compounds. The morpholine ring in its structure is known to enhance water solubility and bioavailability, addressing one of the key challenges in modern drug development. Researchers are actively investigating its potential in creating new therapeutic agents with improved pharmacokinetic properties.

The synthesis of CAS No. 898765-14-5 involves sophisticated organic chemistry techniques, typically starting from readily available benzophenone precursors. Modern green chemistry approaches are being applied to optimize its production, reducing waste and improving yield. These advancements respond to the growing demand for sustainable chemical manufacturing practices, a hot topic in both academic and industrial circles. The compound's stability under various conditions makes it particularly attractive for industrial-scale applications.

From a commercial perspective, 3-Cyano-3'-morpholinomethyl benzophenone has seen rising demand in several niche markets. Manufacturers specializing in high-performance materials and specialty chemicals are increasingly incorporating this compound into their product lines. Its unique properties address several current industry needs, including the development of low-migration photoinitiators for food packaging and the creation of advanced adhesive formulations. These applications align with global trends toward safer materials and regulatory-compliant products.

Quality control for 898765-14-5 involves rigorous analytical testing, typically using techniques like HPLC, GC-MS, and NMR spectroscopy. The compound's purity is critical for its performance in end-use applications, driving innovations in analytical chemistry methods. Recent advancements in process analytical technology (PAT) have enabled more precise monitoring of its synthesis and purification, ensuring consistent quality for research and industrial users.

The future outlook for 3-Cyano-3'-morpholinomethyl benzophenone appears promising, with several emerging applications on the horizon. Researchers are exploring its potential in organic electronics, particularly as a component in photovoltaic materials and OLED technologies. Additionally, its unique structural features make it a candidate for developing smart materials with responsive properties. These developments position the compound at the forefront of materials innovation, addressing current challenges in renewable energy and advanced manufacturing sectors.

For researchers and industry professionals seeking detailed technical information about CAS 898765-14-5, comprehensive safety data sheets and technical specifications are available from reputable suppliers. Proper handling procedures and storage conditions should always be followed to maintain the compound's stability and performance characteristics. As with all specialized chemicals, working with qualified personnel and following established laboratory protocols is essential for safe and effective use.